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Compound of Interest

Compound Name: 1,2-Octanediol

Cat. No.: B041855 Get Quote

In the landscape of cosmetic science, the selection of humectants is pivotal to the efficacy of

moisturizing formulations. While glycerin has long been the gold standard for hydration,

multifunctional ingredients like 1,2-Octanediol are gaining prominence. This guide provides a

detailed, data-driven comparison of the performance of 1,2-Octanediol and glycerin, tailored

for researchers and formulation scientists.

Performance Attributes: A Head-to-Head
Comparison
1,2-Octanediol, also known as caprylyl glycol, is a medium-chain diol that offers a unique

combination of moisturizing, emollient, and antimicrobial properties. Glycerin, a simple polyol, is

a powerful humectant known for its ability to draw water into the stratum corneum.

Moisturizing and Skin Barrier Function

Both ingredients are effective at increasing skin hydration and improving skin barrier function.

However, they achieve this through slightly different mechanisms and with varying ancillary

benefits.

Humectancy: Glycerin is a highly effective humectant. Studies have shown that formulations

containing glycerin can significantly increase skin hydration levels. 1,2-Octanediol also

possesses humectant properties, contributing to skin hydration by binding water.
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Transepidermal Water Loss (TEWL): A key indicator of skin barrier integrity, TEWL is

reduced by both compounds. Formulations with 1,2-Octanediol have demonstrated a

significant capacity to decrease TEWL, suggesting it helps to fortify the skin's barrier

function. Glycerin is also well-documented to improve skin barrier function, in part by

accelerating the recovery of the barrier after disruption.

Emolliency and Sensory Profile: 1,2-Octanediol imparts a smooth, non-greasy feel to

formulations, a desirable sensory characteristic in cosmetic products. In contrast, high

concentrations of glycerin can sometimes lead to a sticky or tacky sensation.

Antimicrobial Efficacy

A significant advantage of 1,2-Octanediol is its broad-spectrum antimicrobial activity. It is

effective against bacteria and yeast, which allows it to function as a preservative potentiator,

enabling a reduction in traditional preservatives. Glycerin, at very high concentrations (above

25%), can also exhibit antimicrobial properties, but it is not typically used as a primary

antimicrobial agent in standard cosmetic formulations.

Quantitative Performance Data
The following tables summarize the comparative performance of 1,2-Octanediol and glycerin

based on available data.

Performance Metric 1,2-Octanediol Glycerin Source

Skin Hydration

(Corneometry)

Significant increase in

skin hydration

Significant increase in

skin hydration

TEWL Reduction
Effective in reducing

TEWL

Effective in reducing

TEWL

Antimicrobial Activity

(MIC %)

0.3% - 1.0% against

various microbes

>25% for significant

activity

Sensory Profile
Smooth, non-greasy

feel

Can be sticky at high

concentrations
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Detailed methodologies are crucial for the accurate assessment of moisturizing ingredients.

Below are outlines of standard protocols used to evaluate the performance of 1,2-Octanediol
and glycerin.

1. Skin Hydration Assessment (Corneometry)

Objective: To measure the hydration level of the stratum corneum after product application.

Methodology:

Subject Selection: A panel of healthy volunteers with dry to normal skin is recruited.

Acclimatization: Subjects are acclimatized to a room with controlled temperature and

humidity for at least 30 minutes.

Baseline Measurement: Baseline skin hydration is measured on designated areas of the

forearm using a Corneometer®.

Product Application: A standardized amount of the test formulation (e.g., containing 1,2-
Octanediol or glycerin) is applied to the test sites. A control site with no product is also

maintained.

Post-Application Measurements: Hydration levels are measured at set time points (e.g., 1,

2, 4, 6, and 8 hours) after application.

Data Analysis: The change in hydration from baseline is calculated and statistically

analyzed to compare the efficacy of the different formulations.

2. Transepidermal Water Loss (TEWL) Measurement

Objective: To assess the integrity of the skin barrier by measuring the amount of water

evaporating from the skin surface.

Methodology:

Subject Selection and Acclimatization: Similar to the corneometry protocol.
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Baseline Measurement: Baseline TEWL is measured on the forearms using a

Tewameter®.

Product Application: The test and control formulations are applied as described above.

Post-Application Measurements: TEWL is measured at specified intervals after product

application.

Data Analysis: A reduction in TEWL compared to the baseline and the control site

indicates an improvement in skin barrier function.

3. Antimicrobial Efficacy Testing (Challenge Test)

Objective: To evaluate the ability of the ingredient to inhibit the growth of microorganisms in a

cosmetic formulation.

Methodology:

Product Inoculation: The test formulation is inoculated with a mixed culture of relevant

microorganisms (e.g., E. coli, S. aureus, P. aeruginosa, C. albicans, A. brasiliensis).

Incubation: The inoculated product is incubated at a specified temperature.

Microbial Counting: At predetermined time points (e.g., 7, 14, and 28 days), samples are

taken, and the number of viable microorganisms is determined.

Evaluation: The reduction in microbial count over time is compared to the acceptance

criteria defined by regulatory bodies (e.g., PCPC, ISO 11930) to assess the preservative

efficacy.
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Caption: Workflow for clinical evaluation of skin hydration and TEWL.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b041855?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,2-Octanediol

Glycerin

Formulation Benefits

Humectant

Skin Hydration

Barrier Function

Emollient Improved Sensory Feel

Antimicrobial Preservative Efficacy

Potent Humectant

Barrier Repair

Click to download full resolution via product page

Caption: Functional comparison of 1,2-Octanediol and Glycerin.

Conclusion
Both 1,2-Octanediol and glycerin are highly effective moisturizing ingredients. The choice

between them depends on the specific goals of the formulation.

Glycerin remains an unparalleled choice for intense hydration, making it ideal for therapeutic

and deep-moisturizing products. Its barrier repair capabilities are also a significant

advantage.

1,2-Octanediol offers a multifunctional approach. It provides good hydration and improves

skin feel while also contributing to the preservation of the product. This makes it an excellent

candidate for minimalist formulations, products for sensitive skin where traditional

preservatives may be an issue, and formulations where a light, non-greasy feel is desired.
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For the development of advanced skincare products, a combination of both ingredients could

be leveraged to achieve synergistic effects, capitalizing on the potent humectancy of glycerin

and the multifunctional benefits of 1,2-Octanediol.

To cite this document: BenchChem. [A Comparative Analysis of 1,2-Octanediol and Glycerin
in Moisturizing Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041855#performance-of-1-2-octanediol-compared-to-
glycerin-in-moisturizing-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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